N-(3-chlorophenyl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C19H16ClN3O2S/c1-25-16-7-2-4-13(10-16)17-8-9-19(23-22-17)26-12-18(24)21-15-6-3-5-14(20)11-15/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: YNOBPPUBOPHIJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(C=C2)SCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol
• CAS No.: 921057-16-1

Description

N-(3-chlorophenyl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C19H16ClN3O2S and its molecular weight is 385.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Reaction Studies : A study by Kosolapova et al. (2013) focused on the synthesis and structure of derivatives related to the chemical compound . They explored the reactions of a similar compound with various nitrogen-containing binucleophilic agents, leading to the formation of diverse derivatives characterized by X-ray crystallography (Kosolapova et al., 2013).

Vibrational Spectroscopic Analysis

• Vibrational Spectroscopic Signatures : A 2022 study by Mary et al. investigated the vibrational signatures of a closely related molecule using Raman and Fourier transform infrared spectroscopy. This research provides insight into the effects of rehybridization and hyperconjugation on the molecule's structure and interactions (Mary et al., 2022).

Industrial Synthesis Methods

• Industrial Application and Synthesis : Research by Horie and Ueda (1962) explored new synthetic methods for a related pyridazine derivative for industrial applications. They developed a method suitable for the industrial production of these compounds, which could be relevant for the large-scale synthesis of N-(3-chlorophenyl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide (Horie & Ueda, 1962).

Antitumor and Anticonvulsant Activities

• Cytotoxic Activity Against Cancer Cell Lines : A study by Barreiro et al. (2014) on heteronuclear complexes involving sulfanylcarboxylates, which are structurally related to the compound , showed potential antitumor activity against various cancer cell lines. This suggests potential applications in cancer research (Barreiro et al., 2014).
• Anticonvulsant Activity : A related study by Aktürk et al. (2002) on omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, which shares structural similarities, demonstrated anticonvulsant activities. This points to potential neurological applications (Aktürk et al., 2002).